Cas no 121487-74-9 ((1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans)

• Product Name: (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans
• CAS No: 121487-74-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20617282
• CID: 133345
• PubChem ID: 9793885
• Update Time: 2025-04-19

(1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,4-(aminomethyl)-, trans-
• Cyclohexanecarboxamide, 4-(aminomethyl)-, trans- (9CI)
• trans-4-(Aminomethyl)cyclohexanecarboxamide
• (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide, trans
• SCHEMBL10489690
• Cyclohexanecarboxamide, 4-(aminomethyl)- (9CI)
• SCHEMBL1655177
• Cyclohexanecarboxamide, 4-(aminomethyl)-, cis- (9CI)
• (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxamide
• EN300-147756
• EN300-256653
• 121487-74-9
• starbld0018402
• 4-(aminomethyl)Cyclohexanecarboxamide
• AKOS012103201
• 121487-82-9
• FT-0724753
• 4-(aminomethyl)cyclohexane-1-carboxamide
• 122280-00-6
• SCHEMBL16606775
• SCHEMBL3465799

• MDL： MFCD20617282
• Inchi： 1S/C8H16N2O/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H2,10,11)
• InChI Key： RSILLSRLAWUTAY-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CN)CC1)N

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 69.11
• LogP: 1.63740